Cas no 39698-00-5 (1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose)

• Product Name: 1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose
• CAS No: 39698-00-5
• MF: C₁₇H₂₄O₁₀
• MW: 388.3665
• MDL: MFCD11112188
• CID: 1514633
• PubChem ID: 87560672
• Update Time: 2024-10-29

1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose
• 1,2,4,6-tetra-O-acetyl-3-O-allyl-D-glucose
• Laminaribiose octaacetate
• Laminaribiose octacetate
• laminarabiose octaacetate
• AC1MIYDY
• 1,2,4,6-Tetra-O-acetyl-3-O-allyl-beta-D-glucopyranose
• [(2S,3R,4S,5S,6S)-3,5,6-Triacetyloxy-4-prop-2-enoxyoxan-2-yl]methyl acetate
• T72426
• A-D-glucopyranose
• 1,2,4,6-Tetra-O-acetyl-3-O-allyl-
• CS-0226026
• (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(allyloxy)tetrahydro-2H-pyran-2,3,5-triyl triacetate
• HY-W145600
• AKOS025295289
• (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-4-(allyloxy)tetrahydro-2H-pyran-2,3,5-triyltriacetate
• 39698-00-5
• [(2R,3R,4S,5R,6S)-3,5,6-triacetyloxy-4-prop-2-enoxyoxan-2-yl]methyl acetate

• MDL： MFCD11112188
• Inchi： 1S/C17H24O10/c1-6-7-22-15-14(24-10(3)19)13(8-23-9(2)18)27-17(26-12(5)21)16(15)25-11(4)20/h6,13-17H,1,7-8H2,2-5H3/t13-,14+,15-,16-,17+/m0/s1
• InChI Key： OIMJIPHVXXKVLL-BQJWPVKWSA-N
• SMILES： O1[C@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC([H])([H])C([H])=C([H])[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 388.13700
• Monoisotopic Mass: 388.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 454.8±45.0 °C at 760 mmHg
• Flash Point: 196.9±28.8 °C
• PSA: 123.66000
• LogP: 0.27210
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2,4,6-Tetra-O-acetyl-3-O-allyl-β-D-glucopyranose Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives